Cas no 50992-44-4 (Phenol,4-chloro-3-methyl-5-(1-methylethyl)-)

Phenol,4-chloro-3-methyl-5-(1-methylethyl)- structure
50992-44-4 structure
Product Name:Phenol,4-chloro-3-methyl-5-(1-methylethyl)-
CAS No:50992-44-4
MF:C10H13ClO
MW:184.662622213364
CID:374746
PubChem ID:3016583
Update Time:2025-04-19

Phenol,4-chloro-3-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-chloro-3-methyl-5-(1-methylethyl)-
    • 4-chloro-3-methyl-5-propan-2-ylphenol
    • 4-chloro-5-isopropyl-m-cresol
    • 4-chloro-3-methyl-5-(1-methylethyl)phenol
    • EINECS 256-899-7
    • DTXSID40198990
    • 4-Chloro-5-methyl-3-isopropylphenol
    • NS00032184
    • 50992-44-4
    • 4-chloro-3-methyl-5-isopropylphenol
    • 32VRU6KY3C
    • Phenol, 4-chloro-3-methyl-5-(1-methylethyl)-
    • SCHEMBL10784694
    • Inchi: 1S/C10H13ClO/c1-6(2)9-5-8(12)4-7(3)10(9)11/h4-6,12H,1-3H3
    • InChI Key: QPDXBKHZJRUURK-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC(=CC=1C(C)C)O

Computed Properties

  • Exact Mass: 184.06559
  • Monoisotopic Mass: 184.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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